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Compound of Interest

Compound Name:
3-Ethoxythiophene-2-carboxylic

acid

Cat. No.: B147990 Get Quote

CAS Number: 139926-23-1

This technical guide provides a comprehensive overview of 3-Ethoxythiophene-2-carboxylic
acid, a heterocyclic compound of interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical properties, synthesis, spectral

characteristics, and potential applications, with a focus on experimental details and data

presentation.

Chemical Properties and Structure
3-Ethoxythiophene-2-carboxylic acid is a substituted thiophene derivative. The presence of

both a carboxylic acid and an ethoxy group on the thiophene ring makes it a versatile building

block in organic synthesis, particularly in the development of pharmaceutical intermediates.

Table 1: Physicochemical Properties
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Property Value Source/Notes

CAS Number 139926-23-1

Molecular Formula C₇H₈O₃S

Molecular Weight 172.20 g/mol

Appearance White to off-white solid
Inferred from related

compounds

Melting Point No data available

Melting point of the related 3-

methylthiophene-2-carboxylic

acid is 147-149 °C.

Solubility

Expected to be soluble in polar

organic solvents like DMSO

and methanol. Limited

solubility in water.

General solubility behavior of

thiophene carboxylic acids.

pKa No data available
Expected to be in the range of

typical carboxylic acids.

Synthesis
A definitive, detailed experimental protocol for the synthesis of 3-Ethoxythiophene-2-
carboxylic acid is not readily available in the public domain. However, a plausible synthetic

route can be extrapolated from general methods for the preparation of thiophene-2-carboxylic

acid derivatives. A common approach involves the synthesis of an ester precursor followed by

hydrolysis.

Plausible Synthetic Pathway
A likely two-step synthesis would involve:

Synthesis of Ethyl 3-ethoxythiophene-2-carboxylate: This ester could potentially be

synthesized via several methods, including the reaction of a suitable thiophene precursor

with diethyl carbonate or through a multi-component reaction involving an active methylene

compound.
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Hydrolysis to 3-Ethoxythiophene-2-carboxylic acid: The resulting ethyl ester would then

be hydrolyzed to the corresponding carboxylic acid. This is a standard transformation in

organic synthesis.

Step 1: Ester Synthesis

Step 2: Hydrolysis

Thiophene Precursor

Ethyl 3-ethoxythiophene-2-carboxylate

Reaction with
diethyl carbonate or

multi-component reaction

3-Ethoxythiophene-2-carboxylic acid

Acid or Base
catalyzed hydrolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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